N-[6-(propanoylamino)-1,3-thiazolo[4,5-f]benzothiazol-2-yl]propanamide

• IUPAC Name: N-[2-(propanoylamino)-[1,3]thiazolo[4,5-f][1,3]benzothiazol-6-yl]propanamide
• InChI: InChI=1S/C14H14N4O2S2/c1-3-11(19)17-13-15-7-5-8-10(6-9(7)21-13)22-14(16-8)18-12(20)4-2/h5-6H,3-4H2,1-2H3,(H,15,17,19)(H,16,18,20)
• InChI Key: QOTQOBAKCJQIPU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC2=CC3=C(C=C2S1)SC(=N3)NC(=O)CC
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

N-[6-(propanoylamino)-1,3-thiazolo[4,5-f]benzothiazol-2-yl]propanamide is a chemical compound that has generated a lot of interest in the scientific community due to its unique properties. This compound is known for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Corrosion Inhibition

N-[6-(propanoylamino)-1,3-thiazolo[4,5-f]benzothiazol-2-yl]propanamide derivatives have been investigated for their corrosion inhibiting effects. In a study focused on benzothiazole derivatives, these compounds demonstrated significant corrosion inhibition efficiency for carbon steel in 1 M HCl solution. These inhibitors can adsorb onto metal surfaces through both physical and chemical means, offering higher inhibition efficiencies compared to previously reported inhibitors from the same family (Hu et al., 2016).

Biological Activities

Antimicrobial Activity

Benzothiazole derivatives, including those related to this compound, have shown promising antimicrobial properties. For instance, specific derivatives exhibited significant antimicrobial activities against a variety of bacteria and fungi species. These findings suggest potential applications in treating microbial infections (Evren et al., 2020).

Anti-inflammatory and Antitumor Activities

Research into benzothiazole derivatives has also highlighted their anti-inflammatory and antitumor properties. For example, certain derivatives demonstrated marked anti-inflammatory action and selective cytotoxic effects against tumor cell lines, suggesting a potential role in cancer therapy. The ability of these compounds to induce nitric oxide production in tumor cells and their antimicrobial action further underlines their therapeutic potential (Zablotskaya et al., 2013).

Psychotropic and Sedative Actions

Moreover, the psychotropic and sedative effects of benzothiazole derivatives have been explored, with certain compounds exhibiting significant sedative action in vivo. This opens up possibilities for their use in the treatment of neurological disorders or as components of anesthesia protocols (Zablotskaya et al., 2013).